Cas no 75815-15-5 (Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-)

Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)- structure
75815-15-5 structure
Product Name:Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-
CAS No:75815-15-5
MF:C10H11N3
MW:173.214441537857
CID:538946
PubChem ID:23507630
Update Time:2025-04-19

Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-
    • 4-(4-methyl-1H-imidazol-5-yl)Benzenamine
    • 4-(5-methyl-1H-imidazol-4-yl)aniline
    • 4-(5-methyl-imidazol-4-yl)-aniline
    • FT-0704808
    • DTXSID60634603
    • 4-(4-amino-phenyl)-5-methyl-imidazole
    • 5-methyl-4-(4-aminophenyl)-1-H-imidazole
    • SCHEMBL25246757
    • SCHEMBL3141937
    • 75815-15-5
    • ZHOYVFPSBCXAGM-UHFFFAOYSA-N
    • Inchi: 1S/C10H11N3/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,11H2,1H3,(H,12,13)
    • InChI Key: ZHOYVFPSBCXAGM-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C1C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 173.095297364g/mol
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.7Ų

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